Cas no 685083-20-9 (1-Pyrrolidinepropanoicacid,2-methyl-(9CI))
685083-20-9 structure
Product Name:1-Pyrrolidinepropanoicacid,2-methyl-(9CI)
CAS No:685083-20-9
MF:C8H15NO2
MW:157.210202455521
CID:1018123
Update Time:2022-09-22
1-Pyrrolidinepropanoicacid,2-methyl-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1-Pyrrolidinepropanoicacid,2-methyl-(9CI)
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- Inchi: 1S/C8H15NO2/c1-7-3-2-5-9(7)6-4-8(10)11/h7H,2-6H2,1H3,(H,10,11)
- InChI Key: DCRODLHFAAVZHZ-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCN1CCCC1C
Computed Properties
- Exact Mass: 157.11
- Monoisotopic Mass: 157.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
1-Pyrrolidinepropanoicacid,2-methyl-(9CI) Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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